Cas no 1289132-07-5 (4-Bromo-2-isobutoxypyridine)

4-Bromo-2-isobutoxypyridine is a brominated pyridine derivative featuring an isobutoxy substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The isobutoxy group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Its stability under standard conditions and well-defined reactivity make it a valuable building block for researchers developing bioactive molecules or advanced materials. The compound is typically characterized by NMR and GC/MS for purity verification.

4-Bromo-2-isobutoxypyridine structure

Product Name:4-Bromo-2-isobutoxypyridine

CAS No:1289132-07-5

MF:C₉H₁₂BrNO

MW:230.10168170929

CID:1033838

PubChem ID:71303274

Update Time:2025-10-13

4-Bromo-2-isobutoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-isobutoxypyridine
- 4-bromo-2-(2-methylpropoxy)pyridine
- J-514659
- DTXSID90744865
- KS-9666
- AKOS016844667
- SCHEMBL20918638
- 1289132-07-5
- DB-316318
- MDL： MFCD22576253
- Inchi： 1S/C9H12BrNO/c1-7(2)6-12-9-5-8(10)3-4-11-9/h3-5,7H,6H2,1-2H3
- InChI Key： HMGVWECKFKGJDZ-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1)OCC(C)C

Computed Properties

Exact Mass: 229.01023g/mol
Monoisotopic Mass: 229.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 22.1Å²

4-Bromo-2-isobutoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029188674-1g	4-Bromo-2-isobutoxypyridine	1289132-07-5	95%	1g	$445.12	2022-04-03
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Chemenu	CM172690-1g	4-bromo-2-isobutoxypyridine	1289132-07-5	95%	1g	$482	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1784701-1g	4-Bromo-2-isobutoxypyridine	1289132-07-5	98%	1g	￥3998.00	2024-08-09